Cas no 1083168-83-5 (2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1083168-83-5
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD12923400
• CID: 1035311
• PubChem ID: 57416493
• Update Time: 2025-10-21

2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• 2-Methoxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-Methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methoxy-3-methylpyridine-5-boronic acid pinacol ester
• 6-METHOXY-5-METHYLPYRIDINE-3-BORONIC ACID PINACOL ESTER
• DTXSID30726160
• CS-0136876
• 1083168-83-5
• SCHEMBL3668559
• MFCD12923400
• 2-METHOXY-3-METHYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AKOS016014236
• A850016
• EN300-373684
• 2-Methoxy-3-methyl-pyridine-5-boronic acid, pinacol ester
• AS-48219
• F19808
• J-509789
• MB12159
• ILYKOEOLSBVPAC-UHFFFAOYSA-N
• FT-0752911
• Z2044739890
• DB-059734
• 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD12923400
• Inchi： 1S/C13H20BNO3/c1-9-7-10(8-15-11(9)16-6)14-17-12(2,3)13(4,5)18-14/h7-8H,1-6H3
• InChI Key： ILYKOEOLSBVPAC-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 1.69780

Additional information on 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Guide to 2-Methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-83-5)

2-Methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-83-5) is a highly versatile boronic ester derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of pyridine-based boronic esters, which are known for their stability and reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

The molecular structure of 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine features a pyridine ring substituted with a methoxy group at the 2-position, a methyl group at the 3-position, and a pinacol boronate moiety at the 5-position. This unique arrangement makes it particularly valuable for constructing complex molecules in drug discovery, especially in the development of kinase inhibitors and bioconjugates.

Recent trends in pharmaceutical research have shown increased interest in boron-containing compounds due to their therapeutic potential. 2-Methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has gained attention as a key intermediate in the synthesis of targeted cancer therapies, particularly those involving proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "boronic acid derivatives in drug discovery" and "pyridine boronate applications", highlighting the relevance of this compound in current scientific discourse.

In material science applications, this compound serves as a valuable building block for creating organic electronic materials and metal-organic frameworks (MOFs). The dioxaborolane group provides excellent stability while maintaining reactivity for subsequent transformations. Many researchers investigating "boronate-functionalized pyridines for OLEDs" or "MOF linkers with boron" will find this compound particularly interesting for their work.

The synthetic utility of CAS 1083168-83-5 extends to agrochemical research, where it can be incorporated into novel pesticide intermediates and plant growth regulators. The methoxy pyridine moiety contributes to favorable physicochemical properties, while the boronate group allows for further structural elaboration. This dual functionality makes it valuable for developing new crop protection agents with improved environmental profiles.

From a commercial perspective, 2-methoxy-3-methyl-5-(pinacol boronate)pyridine has seen growing demand in recent years, driven by the expansion of bioconjugation techniques and click chemistry applications. Suppliers often list this compound under various names including "2-methoxy-3-methyl-5-pyridineboronic acid pinacol ester" and "5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-methoxy-3-methylpyridine", which are important SEO keywords for researchers searching for this material.

Handling and storage recommendations for 1083168-83-5 follow standard protocols for boronic esters: it should be kept under inert atmosphere at low temperatures to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this compound, as with all organic synthesis intermediates.

The future outlook for 2-methoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine appears promising, particularly in the context of next-generation drug discovery and advanced materials development. As research into boron chemistry continues to expand, this compound is likely to find even broader applications in both academic and industrial settings. Its combination of stability, reactivity, and structural features makes it a valuable tool for chemists working across multiple disciplines.

For researchers considering the use of CAS 1083168-83-5 in their work, it's worth noting that several synthetic routes exist for its preparation, with the most common involving direct borylation of appropriately substituted pyridine precursors. Recent advances in catalytic borylation methods have made this compound more accessible than ever before, addressing one of the most common search queries: "how to synthesize pyridine boronic esters".